Cas no 823216-23-5 (Benzenamine, 4-bromo-3-methyl-N,N-dipentyl-)

• Product Name: Benzenamine, 4-bromo-3-methyl-N,N-dipentyl-
• CAS No: 823216-23-5
• MF: C₁₇H₂₈BrN
• MW: 326.314924240112
• CID: 694560
• PubChem ID: 18329311
• Update Time: 2025-04-19

Benzenamine, 4-bromo-3-methyl-N,N-dipentyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-bromo-3-methyl-N,N-dipentyl-
• 4-bromo-3-methyl-N,N-dipentylaniline
• DTXSID60592850
• 823216-23-5
• SCHEMBL7695223

• Inchi： 1S/C17H28BrN/c1-4-6-8-12-19(13-9-7-5-2)16-10-11-17(18)15(3)14-16/h10-11,14H,4-9,12-13H2,1-3H3
• InChI Key： URXOAWDZNWVQLC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)N(CCCCC)CCCCC

Computed Properties

• Exact Mass: 325.14051g/mol
• Monoisotopic Mass: 325.14051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 3.2Ų